2-[5-(Trifluoromethyl)tetrazol-1-yl]benzoic acid

• IUPAC Name: 2-[5-(trifluoromethyl)tetrazol-1-yl]benzoic acid
• InChI: InChI=1S/C9H5F3N4O2/c10-9(11,12)8-13-14-15-16(8)6-4-2-1-3-5(6)7(17)18/h1-4H,(H,17,18)
• InChI Key: TVOAOWSNCNMBEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)N2C(=NN=N2)C(F)(F)F
• Molecular Formula: C9H5F3N4O2
• Molecular Weight: 258.16 g/mol

Description

2-[5-(Trifluoromethyl)tetrazol-1-yl]benzoic acid is a compound with the molecular weight of 258.16. It is a white powder that is stored at room temperature. The IUPAC name for this compound is 2-(5-(trifluoromethyl)-1H-tetrazol-1-yl)benzoic acid.

Synthesis Analysis

The synthesis of tetrazole derivatives has been a topic of interest in medicinal chemistry. The most direct and convenient route to 5-substituted-1H-tetrazoles is [2+3]-cycloaddition between a nitrile and an azide. Various synthetic approaches have been developed for this transformation.

Molecular Structure Analysis

The InChI code for 2-[5-(Trifluoromethyl)tetrazol-1-yl]benzoic acid is 1S/C9H5F3N4O2/c10-9(11,12)8-13-14-15-16(8)6-4-2-1-3-5(6)7(17)18/h1-4H,(H,17,18).

Chemical Reactions Analysis

Tetrazoles are often used as metabolism-resistant isosteric replacements for carboxylic acids in SAR-driven medicinal chemistry analogue syntheses. They exhibit multiple reactivity due to the presence of several reaction centers and the possibility of prototropy.

Physical And Chemical Properties Analysis

2-[5-(Trifluoromethyl)tetrazol-1-yl]benzoic acid is a white powder that is stored at room temperature. It has a molecular weight of 258.16.

Scientific Research Applications

Antibacterial Activity

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Antifungal Activity

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Analgesic Properties

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Anti-inflammatory Effects

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Bioisosteric Replacement of Carboxylic Acids

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Photography and Other Applications

• Beyond biological contexts, tetrazoles have diverse applications. For instance:
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Mechanism of Action

Target of Action

Tetrazoles, the class of compounds to which it belongs, are often used as metabolism-resistant isosteric replacements for carboxylic acids in medicinal chemistry . They have been found in a number of modern drugs with various targets .

Mode of Action

Tetrazoles in general are known to exhibit both electron-donating and electron-withdrawing properties due to their nitrogen-rich conjugated structure . This allows them to interact with various targets in a unique manner .

Biochemical Pathways

Tetrazoles are known to exhibit a wide range of biological activities, suggesting that they may affect multiple pathways .

Pharmacokinetics

Tetrazolate anions, which are related to tetrazoles, are more soluble in lipids than carboxylic acids, which allows medicine molecules to penetrate more easily through cell membranes .

Result of Action

Tetrazoles have been associated with a wide range of biological activities, including antibacterial, antifungal, antitumor, analgesic, anti-nociceptive, antimycobacterial, antidiabetic, anticonvulsant, cyclooxygenase inhibitory, anti-inflammatory, and antihypertensive activities .

Action Environment

The stability and efficacy of tetrazoles can be influenced by factors such as temperature, ph, and the presence of other substances .

Safety and Hazards

The compound has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements include H302, H312, H315, H319, H332, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501.

Future Directions

The tetrazole motif has been used in various drug pharmacophores as a suitable replacement of carboxylic acid moiety. Due to their extraordinary stability under metabolic conditions, many tetrazole derivatives showed enhanced biological activities when used as antiviral, antibacterial, and antifungal agents. This suggests potential future directions for the development of new drugs using tetrazole derivatives.